Methyl levulinate
Methyl levulinate
Methyl levulinate, also known as me ester or methyl-4-oxovalerate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Methyl levulinate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl levulinate is primarily located in the cytoplasm. Methyl levulinate has a caramellic taste.
Brand Name:
Vulcanchem
CAS No.:
624-45-3
VCID:
VC20862391
InChI:
InChI=1S/C6H10O3/c1-5(7)3-4-6(8)9-2/h3-4H2,1-2H3
SMILES:
CC(=O)CCC(=O)OC
Molecular Formula:
C6H10O3
Molecular Weight:
130.14 g/mol
Methyl levulinate
CAS No.: 624-45-3
Cat. No.: VC20862391
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl levulinate, also known as me ester or methyl-4-oxovalerate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Methyl levulinate is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl levulinate is primarily located in the cytoplasm. Methyl levulinate has a caramellic taste. |
|---|---|
| CAS No. | 624-45-3 |
| Molecular Formula | C6H10O3 |
| Molecular Weight | 130.14 g/mol |
| IUPAC Name | methyl 4-oxopentanoate |
| Standard InChI | InChI=1S/C6H10O3/c1-5(7)3-4-6(8)9-2/h3-4H2,1-2H3 |
| Standard InChI Key | UAGJVSRUFNSIHR-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC(=O)OC |
| Canonical SMILES | CC(=O)CCC(=O)OC |
| Appearance | Oil |
| Boiling Point | 196.0 °C |
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